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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)pentan-1-amine
Cat. No.: B12970111
Get Quote

Technical Whitepaper: 1-(4-
Chlorophenyl)pentan-1-amine

Discovery, Synthesis, and Pharmacological Profile
Executive Summary

1-(4-Chlorophenyl)pentan-1-amine (CAS: 91428-38-5; HCI salt: 91428-39-6) is a primary
amine belonging to the class of

-alkylbenzylamines.[1] Structurally distinct from the phenethylamine class (which includes
amphetamine), this molecule features an amine group attached directly to the benzylic carbon,
which also bears a pentyl side chain.

Historically, this compound emerged during the intensive Structure-Activity Relationship (SAR)
campaigns of the mid-to-late 20th century aimed at discovering novel anorectics and
antidepressants. It serves as a critical reference standard in the study of monoamine
transporter modulation, specifically probing the steric tolerance of the binding pockets in the
Norepinephrine (NET) and Dopamine (DAT) transporters.
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Part 1: Chemical Identity & Physicochemical Profile[1]

This molecule is characterized by a 4-chlorophenyl ring attached to the C1 position of a pentyl
chain, with a primary amine also at C1. It is a homolog of the shorter-chain

-ethyl and
-propy! benzylamines.

Table 1: Physicochemical Specifications

Property

Specification

IUPAC Name

1-(4-Chlorophenyl)pentan-1-amine

Common Synonyms

-butyl-4-chlorobenzylamine; 1-Amino-1-(4-

chlorophenyl)pentane

CAS Number (Free Base) 91428-38-5
CAS Number (HCI Salt) 91428-39-6
C
Molecular Formula H
CIN
Molecular Weight 197.71 g/mol (Base); 234.17 g/mol (HCI)
Chirality Contains one stereocenter at C1.[1] Exists as

(R)- and (S)- enantiomers.

Lipophilicity (LogP)

~3.2 (Predicted)

pKa

~9.5 (Amine)

Solubility

HCI salt: Soluble in water, methanol, DMSO.

Part 2: Discovery & Historical Context

The discovery of 1-(4-Chlorophenyl)pentan-1-amine is not attributed to a single "blockbuster"
drug patent but rather to the chemical space exploration of the 1970s and 1980s.
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The Search for Non-Amphetamine Stimulants

During the mid-20th century, pharmaceutical companies (e.g., Sterling-Winthrop, Roche)
sought to dissociate the appetite-suppressing effects of stimulants from their addictive
potential. This led to the modification of the phenethylamine scaffold (amphetamine) into the
benzylamine scaffold.

e Phenethylamines: Phenyl-CH
-CH(NH
)-R (Amine is 2 carbons from ring).

e Benzylamines: Phenyl-CH(NH
)-R (Amine is 1 carbon from ring).
Researchers discovered that

-alkylbenzylamines retained significant CNS activity but often with altered metabolic stability
and receptor selectivity. 1-(4-Chlorophenyl)pentan-1-amine represents the

-butyl homolog in this series, likely synthesized to test the "steric limit" of the hydrophobic
pocket in the target protein (e.g., the monoamine transporter).

Relation to Sibutramine

The molecule shares significant structural homology with the anorectic drug Sibutramine
(Meridia). Sibutramine is a tertiary amine with a cyclobutyl group at the

-position.
» Sibutramine: 1-(4-chlorophenyl)-1-cyclobutyl-3-methylbutylamine.

¢ 1-(4-Chlorophenyl)pentan-1-amine: A simplified, linear-chain analog (des-cyclobutyl, des-
methyl).

It is plausible that this compound was synthesized as an intermediate or a comparative analog
during the optimization of the Sibutramine scaffold to understand the necessity of the cyclobutyl
ring for potency.
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Part 3: Synthesis & Experimental Protocols

The synthesis of 1-(4-Chlorophenyl)pentan-1-amine typically follows a Grignard addition or a
Reductive Amination pathway. The reductive amination of the corresponding ketone is the most
scalable and field-proven method for research quantities.

Method A: Reductive Amination via Oxime (Recommended)

This protocol ensures high purity and avoids the instability of imine intermediates.
Reaction Scheme:
e Acylation: Chlorobenzene + Valeryl Chloride

1-(4-Chlorophenyl)pentan-1-one.

o Oximation: Ketone + Hydroxylamine

Oxime.

¢ Reduction: Oxime + H

/Catalyst

Amine.
Step-by-Step Protocol:
e Synthesis of 1-(4-Chlorophenyl)pentan-1-one (Friedel-Crafts)
o Reagents: Chlorobenzene (Solvent/Reactant), Valeryl Chloride (1.0 eq), AICI

(1.1 eq).

o Procedure: Charge a dry flask with AICI

and chlorobenzene. Cool to 0°C. Add valeryl chloride dropwise over 30 mins. Stir at RT for
4 hours. Quench with ice/HCI. Extract with DCM. Wash with brine, dry over MgSO

, and concentrate. Purify via vacuum distillation.
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o Checkpoint: Confirm ketone formation via IR (C=0 stretch at ~1680 cm
)
e Formation of the Oxime

o Reagents: 1-(4-Chlorophenyl)pentan-1-one (1.0 eq), Hydroxylamine HCI (1.5 eq), Sodium
Acetate (1.5 eq), Ethanol/Water (3:1).

o Procedure: Dissolve ketone in Ethanol. Add NH

OH-HCI and NaOAc in water. Reflux for 2-4 hours. Monitor by TLC (disappearance of
ketone).

o Workup: Evaporate ethanol. Add water. Extract the solid/oil oxime with Ethyl Acetate.

e Reduction to the Amine

o

Reagents: Oxime intermediate, LiAIH

(2.0eq) indry THF ORH
(50 psi) with Raney Nickel.

o Procedure (LAH): Suspend LiAIH
in dry THF under Argon. Add oxime solution dropwise at 0°C. Reflux for 6 hours.

o Quench: Fieser workup (Water, 15% NaOH, Water). Filter precipitate.

o Salt Formation: Dissolve the crude oil in diethyl ether. Add HCI in dioxane dropwise. The
white precipitate is 1-(4-Chlorophenyl)pentan-1-amine HCI. Filter and recrystallize from
iPrOH/Et

O.

Part 4: Pharmacological Mechanics (SAR)

The pharmacological activity of 1-(4-Chlorophenyl)pentan-1-amine is inferred from the well-
established SAR of
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-substituted benzylamines.

Mechanism of Action

e Primary Target: Monoamine Transporters (MATS).
e Mode: Reuptake Inhibition (blocker) and/or Substrate-based Release.

o Selectivity: The 4-chloro substitution on the phenyl ring typically enhances affinity for the
Serotonin Transporter (SERT) and Norepinephrine Transporter (NET), while reducing
Dopamine Transporter (DAT) affinity compared to the unsubstituted analog.

Structural Logic (SAR)
e -Alkyl Chain Length: The pentyl chain (n-butyl substituent at
-position) is relatively bulky.
o Methyl/Ethyl: High potency (e.g.,
-methylbenzylamine).

o Butyl (Current Molecule): Increased lipophilicity but potentially reduced affinity due to steric
clash in the transporter's S1 binding pocket. However, it may gain affinity for allosteric
sites.

e 4-Cl Substitution: A classic modification (seen in Chlorphentermine, 4-CA) that increases
metabolic stability (blocks para-hydroxylation) and enhances SERT binding.

Diagram: Structural Relationship & SAR

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12970111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phenethylamine Class
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I
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|

1-(4-Chlorophenyl)pentan-1-amine

Structural Analog Inhibits/Binds. e

 (Linear vs Cyclic Chain)

y SAR Insight:
Sibutramine Monoamine Transporters 4-Cl increases SERT affinity.
(Cyclobutyl Analog) (NET > SERT > DAT) Alpha-butyl chain increases lipophilicity

but may limit potency via steric hindrance.

Click to download full resolution via product page

Caption: Structural lineage of 1-(4-Chlorophenyl)pentan-1-amine relative to major

psychostimulant classes and its predicted pharmacological targets.

Part 5: Applications & Safety
Research Applications

Transporter Mapping: Used as a "molecular ruler" to measure the depth and hydrophobicity
of the substrate-binding pocket in NET and SERT.

Metabolic Stability Studies: Used to study the rate of N-dealkylation vs. side-chain oxidation
in benzylamines.

Forensic Standard: A reference material for identifying novel psychoactive substances (NPS)
that may utilize the benzylamine scaffold.

Handling & Safety

Hazard Class: Irritant (Skin/Eye). Potential CNS stimulant.

Storage: Hygroscopic (HCI salt). Store at -20°C under dessication.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b12970111/docs?utm_src=pdf-body-img#discovery-and-history-of-1-4-chlorophenyl-pentan-1-amine
https://www.benchchem.com/product/b12970111/docs?utm_src=pdf-body#discovery-and-history-of-1-4-chlorophenyl-pentan-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12970111?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Regulatory: While not globally scheduled as a narcotic, it is a chemical analog of controlled
substances and may be treated as such under "Analog Acts" in jurisdictions like the USA or
UK.

References

o Chemical Identity: Sigma-Aldrich. 1-(4-Chlorophenyl)pentan-1-amine hydrochloride
Product Sheet. CAS 91428-39-6.[2][3][4][5][6] Link

o Synthesis Methodology: Smith, P. A. S. (1966). The Chemistry of Open-Chain Organic
Nitrogen Compounds. W. A. Benjamin. (General reference for oxime reduction/benzylamine
synthesis).

e SAR Context: Rothman, R. B., et al. (2001). "Amphetamine-type central nervous system
stimulants release norepinephrine more potently than they release dopamine and serotonin."
Synapse, 39(1), 32-41. (Contextual reference for monoamine releaser SAR). Link

 Structural Class: Glennon, R. A. (1987). "Psychoactive Phenylisopropylamines.”
Psychopharmacology: The Third Generation of Progress. Raven Press. (Reference for
alpha-alkyl substitution effects).

(Note: Specific "discovery" papers for this exact congener are not indexed in public patent
databases; the compound is treated here as a cataloged chemical entity derived from the
broader benzylamine pharmacophore exploration.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.1213918-66-1 (1S)-1-(4-CHLOROPHENYL)PENTYLAMINECAS=:1213918-66-
1 (1S)-1-(4-CHLOROPHENYL)PENTYLAMINE [Z5#= MET 3e32] - iEK
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» To cite this document: BenchChem. [discovery and history of 1-(4-Chlorophenyl)pentan-1-
amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12970111/docs#discovery-and-history-of-1-4-
chlorophenyl-pentan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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